Cas no 74474-02-5 (1,2-Ethanediamine, N-(3,4-dichlorophenyl)-N',N'-diethyl-N-methyl-)

1,2-Ethanediamine, N-(3,4-dichlorophenyl)-N',N'-diethyl-N-methyl- structure
74474-02-5 structure
Product Name:1,2-Ethanediamine, N-(3,4-dichlorophenyl)-N',N'-diethyl-N-methyl-
CAS No:74474-02-5
MF:C13H20Cl2N2
MW:275.217301368713
CID:540968
PubChem ID:23317090
Update Time:2025-04-19

1,2-Ethanediamine, N-(3,4-dichlorophenyl)-N',N'-diethyl-N-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Ethanediamine, N-(3,4-dichlorophenyl)-N',N'-diethyl-N-methyl-
    • N-(3,4-dichlorophenyl)-N',N'-diethyl-N-methylethane-1,2-diamine
    • 74474-02-5
    • SCHEMBL10889010
    • DTXSID70632817
    • N~1~-(3,4-Dichlorophenyl)-N~2~,N~2~-diethyl-N~1~-methylethane-1,2-diamine
    • Inchi: 1S/C13H20Cl2N2/c1-4-17(5-2)9-8-16(3)11-6-7-12(14)13(15)10-11/h6-7,10H,4-5,8-9H2,1-3H3
    • InChI Key: NUAXWSXOFBSEPQ-UHFFFAOYSA-N
    • SMILES: ClC1=C(C=CC(=C1)N(C)CCN(CC)CC)Cl

Computed Properties

  • Exact Mass: 274.1003540g/mol
  • Monoisotopic Mass: 274.1003540g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 6
  • Complexity: 210
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 6.5Ų

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